Novel Pd13Cu3S7 nanotubes with high electrocatalytic activity towards both oxygen reduction and ethanol oxidation reactions
CrystEngComm Pub Date: 2016-05-20 DOI: 10.1039/C6CE00688D
Abstract
In the search for more effective and stable fuel cell electrocatalysts, we have developed a facile method to synthesize novel Pd13Cu3S7 nanotubes (Pd13Cu3S7 NTs) for the first time. X-ray diffraction (XRD), X-ray photoelectron spectroscopy (XPS), scanning electron microscopy (SEM) and high-resolution transmission electron microscopy (HRTEM) measurements have been used to characterize the structure, components and morphology of the Pd13Cu3S7 NTs. Due to their novel structure and composition, the as-prepared Pd13Cu3S7 NTs showed a high oxygen reduction reaction (ORR) catalytic performance, with similar catalytic activity to that of commercial Pt/C but with better stability than Pt/C. Furthermore, the ORR catalyzed by the Pd13Cu3S7 NTs was calculated to be a directly 4e− process. On the other hand, the Pd13Cu3S7 NTs also exhibited excellent ethanol oxidation reaction (EOR) activity (2.7 mA cm−2), which is about five times that of commercial Pd/C (0.55 mA cm−2). An EIS study indicated that the charge transfer resistance of the Pd13Cu3S7 NTs is much lower than that of commercial Pd/C in the EOR.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 133556-24-8
